N-benzyl-5-methyl-3-(4-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: N-benzyl-5-methyl-3-(4-methylphenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C22H20N4O3/c1-14-8-10-16(11-9-14)26-21(28)19-18(24-22(26)29)17(13-25(19)2)20(27)23-12-15-6-4-3-5-7-15/h3-11,13H,12H2,1-2H3,(H,23,27)(H,24,29)
• InChI Key: NNSWRPAYUMOBKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(C(=CN3C)C(=O)NCC4=CC=CC=C4)NC2=O
• Molecular Formula: C22H20N4O3
• Molecular Weight: 388.4 g/mol

Description

The compound belongs to the class of pyrimidines, which are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. Pyrimidines and their derivatives have shown a wide range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrimidine derivatives are generally synthesized using a variety of methods. For instance, one method involves Pd-catalyzed carbonylation of substituted 4-chlorothieno.

Molecular Structure Analysis

The molecular structure of pyrimidines is characterized by a six-membered ring with two nitrogen atoms. The specific compound you mentioned has additional functional groups attached to the pyrimidine ring, including a benzyl group, a methyl group, and a carboxamide group.

Mechanism of Action

While the specific mechanism of action for this compound is not available, many pyrimidine derivatives exert their biological effects by interacting with various enzymes and receptors in the body. For example, some pyrimidine derivatives have been found to inhibit protein kinases, which are essential enzymes for controlling cell growth, differentiation, migration, and metabolism.